Cas no 2649070-10-8 (5-(2-isocyanatoethyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole)

• Product Name: 5-(2-isocyanatoethyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole
• CAS No: 2649070-10-8
• MF: C₈H₈F₃N₃O
• MW: 219.163831710815
• CID: 5815338
• PubChem ID: 165883627
• Update Time: 2025-06-25

5-(2-isocyanatoethyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 2649070-10-8
• 5-(2-isocyanatoethyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole
• EN300-1953123

• Inchi： 1S/C8H8F3N3O/c1-14-6(2-3-12-5-15)4-7(13-14)8(9,10)11/h4H,2-3H2,1H3
• InChI Key： KEFGBSVAXTVRDY-UHFFFAOYSA-N
• SMILES： FC(C1C=C(CCN=C=O)N(C)N=1)(F)F

Computed Properties

• Exact Mass: 219.06194637g/mol
• Monoisotopic Mass: 219.06194637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 47.2Ų

Additional information on 5-(2-isocyanatoethyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole

Introduction to 5-(2-isocyanatoethyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole (CAS No. 2649070-10-8)

5-(2-isocyanatoethyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2649070-10-8, belongs to the pyrazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of an isocyanatoethyl group and a trifluoromethyl substituent, make it a promising candidate for further exploration in drug discovery and development.

The isocyanatoethyl moiety in the molecular structure of 5-(2-isocyanatoethyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole introduces a high degree of reactivity, enabling various functionalization strategies that can be exploited in the synthesis of more complex derivatives. This reactivity is particularly useful in the development of novel bioactive molecules, where precise control over molecular architecture is essential for achieving desired pharmacological effects.

The trifluoromethyl group, on the other hand, is a well-documented pharmacophore that enhances metabolic stability, lipophilicity, and binding affinity to biological targets. Its incorporation into the pyrazole core significantly influences the compound's overall pharmacokinetic properties, making it an attractive scaffold for medicinal chemists. Recent studies have highlighted the role of trifluoromethyl-containing compounds in various therapeutic areas, including oncology, inflammation, and infectious diseases.

In recent years, there has been a surge in research focused on developing new pyrazole derivatives with enhanced biological activity. The compound 5-(2-isocyanatoethyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole has emerged as a key intermediate in several synthetic pathways aimed at creating novel therapeutic agents. Its ability to undergo selective reactions with nucleophiles and its compatibility with various catalytic systems make it a versatile building block for drug discovery.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors targeting specific enzymes and receptors involved in disease pathways. For instance, pyrazole derivatives have shown promise in inhibiting kinases and other enzymes implicated in cancer progression. The presence of both the isocyanatoethyl and trifluoromethyl groups provides multiple opportunities for optimizing binding interactions with biological targets, thereby enhancing drug efficacy.

The synthesis of 5-(2-isocyanatoethyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated couplings, have been employed to construct the desired molecular framework efficiently. These methodologies not only improve synthetic efficiency but also allow for greater flexibility in modifying the compound's structure for tailored biological activity.

Recent advancements in computational chemistry have further facilitated the design and optimization of 5-(2-isocyanatoethyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole derivatives. Molecular modeling studies have been instrumental in predicting binding modes and interactions with biological targets, enabling rational drug design strategies. By integrating experimental data with computational predictions, researchers can accelerate the discovery process and identify lead compounds with high potential for further development.

The pharmaceutical industry has shown increasing interest in exploring novel heterocyclic compounds like 5-(2-isocyanatoethyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole due to their diverse biological activities and structural diversity. Clinical trials and preclinical studies are ongoing to evaluate the safety and efficacy of various pyrazole derivatives in treating a range of diseases. The compound's unique structural features position it as a valuable asset in pharmaceutical libraries, offering opportunities for developing next-generation therapeutics.

Future research directions may focus on expanding the chemical space explored by 5-(2-isocyanatoethyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole, including exploring analogs with different substituents or employing novel synthetic methodologies. The integration of machine learning algorithms into drug discovery pipelines could also enhance the identification of promising candidates derived from this scaffold. As our understanding of disease mechanisms continues to evolve, compounds like 5-(2-isocyanatoethyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole will play an increasingly important role in addressing unmet medical needs.